N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide

• IUPAC Name: N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide
• InChI: InChI=1S/C16H18N2O4/c1-3-21-13-7-5-12(6-8-13)18-15(19)10-17-16(20)14-9-4-11(2)22-14/h4-9H,3,10H2,1-2H3,(H,17,20)(H,18,19)
• InChI Key: WBHOKTSDKGMQHM-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=C(C=C1)NC(=O)CNC(=O)C2=CC=C(O2)C
• Molecular Formula: C16H18N2O4
• Molecular Weight: 302.32 g/mol

Description

N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide is an organic compound with a complex structure that includes an ethoxyphenyl group, an amino group, and a furan ring

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide typically involves multiple steps. One common method includes the reaction of 4-ethoxyaniline with an appropriate acylating agent to form an intermediate, which is then reacted with a furan derivative under controlled conditions. The reaction conditions often involve the use of catalysts and solvents to facilitate the formation of the desired product.

Industrial Production Methods

Industrial production of this compound may involve large-scale synthesis using optimized reaction conditions to ensure high yield and purity. The process may include steps such as purification through recrystallization or chromatography to isolate the final product.

Chemical Reactions Analysis

Types of Reactions

N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form different oxidation products.

Reduction: Reduction reactions can modify the functional groups present in the compound.

Substitution: The compound can participate in substitution reactions, where one functional group is replaced by another.

Common Reagents and Conditions

Common reagents used in these reactions include oxidizing agents like hydrogen peroxide, reducing agents such as sodium borohydride, and various catalysts to facilitate substitution reactions. The reaction conditions, such as temperature and pH, are carefully controlled to achieve the desired outcomes.

Major Products Formed

The major products formed from these reactions depend on the specific reaction conditions and reagents used. For example, oxidation may yield different oxidized derivatives, while reduction can lead to the formation of reduced compounds with modified functional groups.

Scientific Research Applications

N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules.

Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Research is ongoing to explore its potential as a therapeutic agent for various diseases.

Industry: The compound is used in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide involves its interaction with specific molecular targets and pathways. The compound may bind to certain enzymes or receptors, modulating their activity and leading to various biological effects. The exact molecular targets and pathways depend on the specific application and context of use.

Comparison with Similar Compounds

Similar Compounds

Similar compounds include other furan derivatives and ethoxyphenyl-containing molecules. Examples include:

• 4-ethoxyphenylamine derivatives
• Furan-2-carboxamide derivatives

Uniqueness

N-[2-(4-ethoxyanilino)-2-oxoethyl]-5-methylfuran-2-carboxamide is unique due to its specific combination of functional groups and structural features. This uniqueness contributes to its distinct chemical and biological properties, making it a valuable compound for various research and industrial applications.